![molecular formula C22H17ClN2O5S B302657 4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid](/img/structure/B302657.png)
4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid
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Overview
Description
4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid is a thiazolidinone derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been found to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties.
Mechanism of Action
The mechanism of action of 4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid is not fully understood. However, it has been suggested that the compound may exert its biological effects by modulating various signaling pathways, including the NF-κB and PI3K/Akt pathways. It has also been suggested that the compound may interact with cellular proteins and enzymes, leading to its biological effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the levels of oxidative stress in animal models of inflammation. Furthermore, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid in lab experiments is its ability to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-diabetic properties. However, one of the major limitations of using this compound is its low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid. One of the major areas of research is in the development of more efficient synthesis methods for this compound. Furthermore, more studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications. Additionally, the development of more water-soluble derivatives of this compound may help overcome its limitations in lab experiments.
Synthesis Methods
The synthesis of 4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid involves the condensation of 3-chloro-5-methoxy-4-(2-propynyloxy)benzaldehyde with 3-methyl-4-oxo-1,3-thiazolidine-2-carboxylic acid hydrazide in the presence of acetic acid. The resulting compound is then treated with 4-aminobenzoic acid in the presence of triethylamine to obtain the final product.
Scientific Research Applications
4-({5-[3-Chloro-5-methoxy-4-(2-propynyloxy)benzylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene}amino)benzoic acid has been extensively studied for its potential therapeutic applications. One of the major areas of research has been in the field of cancer treatment. This compound has been found to exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.
In addition to its anti-cancer properties, this compound has also been found to exhibit anti-inflammatory and anti-diabetic properties. It has been shown to inhibit the production of pro-inflammatory cytokines and reduce the levels of oxidative stress in animal models of inflammation. Furthermore, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
properties
Molecular Formula |
C22H17ClN2O5S |
---|---|
Molecular Weight |
456.9 g/mol |
IUPAC Name |
4-[[(5Z)-5-[(3-chloro-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-3-methyl-4-oxo-1,3-thiazolidin-2-ylidene]amino]benzoic acid |
InChI |
InChI=1S/C22H17ClN2O5S/c1-4-9-30-19-16(23)10-13(11-17(19)29-3)12-18-20(26)25(2)22(31-18)24-15-7-5-14(6-8-15)21(27)28/h1,5-8,10-12H,9H2,2-3H3,(H,27,28)/b18-12-,24-22? |
InChI Key |
AFYOKAFVQWRUNB-IWNQXXOGSA-N |
Isomeric SMILES |
CN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCC#C)OC)/SC1=NC3=CC=C(C=C3)C(=O)O |
SMILES |
CN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC#C)OC)SC1=NC3=CC=C(C=C3)C(=O)O |
Canonical SMILES |
CN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC#C)OC)SC1=NC3=CC=C(C=C3)C(=O)O |
Origin of Product |
United States |
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